(Z)-5-(2-oxo-2-(piperidin-1-yl)ethylidene)thiazolidine-2,4-dione

• IUPAC Name: (5Z)-5-(2-oxo-2-piperidin-1-ylethylidene)-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C10H12N2O3S/c13-8(12-4-2-1-3-5-12)6-7-9(14)11-10(15)16-7/h6H,1-5H2,(H,11,14,15)/b7-6-
• InChI Key: COROSRIPUHRTOW-SREVYHEPSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C=C2C(=O)NC(=O)S2
• Isomeric SMILES: C1CCN(CC1)C(=O)/C=C\2/C(=O)NC(=O)S2
• Molecular Formula: C10H12N2O3S
• Molecular Weight: 240.28 g/mol

Description

(Z)-5-(2-oxo-2-(piperidin-1-yl)ethylidene)thiazolidine-2,4-dione, also known as pioglitazone, is a thiazolidinedione class of drug used in the treatment of type 2 diabetes mellitus. It works by increasing insulin sensitivity in the body, thereby reducing blood sugar levels. The purpose of

Scientific Research Applications

Anticancer Activity

Research has indicated that derivatives of (Z)-5-(2-oxo-2-(piperidin-1-yl)ethylidene)thiazolidine-2,4-dione show potential in anticancer applications. N-substituted indole derivatives synthesized from thiazolidine-2,4-dione were tested against MCF-7 human breast cancer cell lines, showing significant activity (Kumar & Sharma, 2022).

Antibacterial and Antifungal Properties

These compounds also demonstrate promising antibacterial and antifungal properties. Synthesis of new pyrazolyl-2, 4-thiazolidinediones as antibacterial and antifungal agents showed significant activity against Gram-positive bacteria and notable antifungal activity (Aneja et al., 2011). Another study on 5-r,r’-aminometylene derivatives of thiazolidine-2,4-dione and 4-thioxothiazolidine-2-one revealed distinct antimicrobial effects, potentially useful for developing new antimicrobial chemotherapeutic agents (Derkach et al., 2016).

Antidiabetic Applications

Thiazolidine-2,4-dione derivatives have been synthesized as antidiabetic agents, showing effectiveness in reducing blood glucose levels in a sucrose-loaded model (Kadium et al., 2022).

Synthesis and Characterization

Several studies focus on the synthesis and characterization of thiazolidine-2,4-dione derivatives. For instance, the synthesis of oxazolidines, thiazolidines, and related compounds from β-hydroxy- or β-mercapto-α-amino acid esters was described (Badr et al., 1981). The microwave-induced synthesis of 5-benzylidenethiazolidine-2,4-diones presents a novel method for preparing these compounds (Yang et al., 2003).